Cas no 1807196-51-5 (Ethyl 2-cyano-6-ethyl-4-iodophenylacetate)

Ethyl 2-cyano-6-ethyl-4-iodophenylacetate is a versatile intermediate in organic synthesis, particularly valued for its functional groups that enable diverse chemical transformations. The presence of the cyano, ethyl, and iodo substituents on the phenyl ring enhances its reactivity, making it useful in cross-coupling reactions, such as Suzuki or Sonogashira couplings, where the iodine acts as a leaving group. The ester group further allows for hydrolysis or transesterification, expanding its utility in derivatization. This compound is well-suited for applications in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Its stability under standard conditions ensures reliable handling and storage.
Ethyl 2-cyano-6-ethyl-4-iodophenylacetate structure
1807196-51-5 structure
Product Name:Ethyl 2-cyano-6-ethyl-4-iodophenylacetate
CAS No:1807196-51-5
MF:C13H14INO2
MW:343.160235881805
CID:5010510
Update Time:2025-10-11

Ethyl 2-cyano-6-ethyl-4-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-6-ethyl-4-iodophenylacetate
    • Inchi: 1S/C13H14INO2/c1-3-9-5-11(14)6-10(8-15)12(9)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
    • InChI Key: YMUKNEPYZCVOEH-UHFFFAOYSA-N
    • SMILES: IC1C=C(C#N)C(CC(=O)OCC)=C(C=1)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 310
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.1

Ethyl 2-cyano-6-ethyl-4-iodophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010002095-250mg
Ethyl 2-cyano-6-ethyl-4-iodophenylacetate
1807196-51-5 97%
250mg
494.40 USD 2021-07-06
Alichem
A010002095-500mg
Ethyl 2-cyano-6-ethyl-4-iodophenylacetate
1807196-51-5 97%
500mg
847.60 USD 2021-07-06
Alichem
A010002095-1g
Ethyl 2-cyano-6-ethyl-4-iodophenylacetate
1807196-51-5 97%
1g
1,490.00 USD 2021-07-06

Additional information on Ethyl 2-cyano-6-ethyl-4-iodophenylacetate

Ethyl 2-cyano-6-ethyl-4-iodophenylacetate (CAS No. 1807196-51-5): A Comprehensive Overview

Ethyl 2-cyano-6-ethyl-4-iodophenylacetate, identified by its CAS number 1807196-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of functional groups such as the cyano group, ethyl group, and iodine substituent makes it a versatile building block for medicinal chemists.

The chemical structure of Ethyl 2-cyano-6-ethyl-4-iodophenylacetate consists of a phenyl ring substituted with an iodine atom at the 4-position, a cyano group at the 2-position, and an ethyl acetate moiety at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The iodine atom, in particular, serves as a valuable handle for further functionalization through cross-coupling reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, Ethyl 2-cyano-6-ethyl-4-iodophenylacetate has been explored in several cutting-edge research projects aimed at developing new pharmaceuticals. One notable area of interest is its application in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that interact with specific enzymes involved in cancer metabolism. The cyano group and ethyl substituent contribute to the molecule's ability to modulate enzyme activity, offering a promising scaffold for drug discovery.

Furthermore, the compound's iodine moiety has been leveraged in palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug design. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the creation of structurally diverse libraries of compounds. Such libraries are essential for high-throughput screening efforts aimed at identifying lead candidates with desired pharmacological properties. The versatility of Ethyl 2-cyano-6-ethyl-4-iodophenylacetate in these transformations underscores its importance as a synthetic intermediate.

Recent advancements in computational chemistry have also highlighted the potential of Ethyl 2-cyano-6-ethyl-4-iodophenylacetate as a starting point for designing novel therapeutic agents. Molecular modeling studies have revealed that derivatives of this compound exhibit favorable interactions with biological targets, suggesting their potential as leads for further optimization. These studies often involve virtual screening techniques to identify promising candidates based on their predicted binding affinities and physicochemical properties.

The pharmaceutical industry has taken notice of these findings, with several companies incorporating Ethyl 2-cyano-6-ethyl-4-iodophenylacetate into their drug discovery pipelines. Its unique structural features and synthetic accessibility make it an attractive candidate for further development. Researchers are particularly interested in exploring its potential as a precursor for antiviral and anticancer agents, given its ability to modulate key biological pathways.

In addition to its pharmaceutical applications, Ethyl 2-cyano-6-ethyl-4-iodophenylacetate has found utility in materials science research. Its ability to undergo selective functionalization has made it a valuable tool for creating novel polymers and organic electronic materials. These materials exhibit interesting electronic properties that are useful in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Ethyl 2-cyano-6-ethyl-4-iodophenylacetate typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or condensation reactions to introduce the desired functional groups. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

Quality control is another critical aspect when working with Ethyl 2-cyano-6-ethyl-4-iodophenylacetate. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound. These methods provide detailed information about its molecular structure and help ensure that it meets the stringent requirements for use in pharmaceutical research.

The future prospects for Ethyl 2-cyano-6-ethyl-4-iodophenylacetate are bright, with ongoing research efforts aimed at expanding its applications and understanding its full potential. As new synthetic strategies are developed and computational tools become more sophisticated, it is likely that this compound will continue to play a significant role in drug discovery and materials science. Its unique combination of structural features and reactivity makes it a valuable asset for researchers seeking innovative solutions to complex scientific challenges.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD